Cas no 80819-94-9 (Benzenemethanethiol, alpha,alpha,4-trimethyl-)

• Product Name: Benzenemethanethiol, alpha,alpha,4-trimethyl-
• CAS No: 80819-94-9
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 733090
• PubChem ID: 15410529
• Update Time: 2025-04-19

Benzenemethanethiol, alpha,alpha,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, alpha,alpha,4-trimethyl-
• 2-(4-methylphenyl)propane-2-thiol
• DTXSID90868595
• SCHEMBL3918056
• 80819-94-9

• Inchi： 1S/C10H14S/c1-8-4-6-9(7-5-8)10(2,3)11/h4-7,11H,1-3H3
• InChI Key： PYXRMUAJINRNHA-UHFFFAOYSA-N
• SMILES： SC(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 194.089369
• Monoisotopic Mass: 194.089369
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes